2-Cyano-3-(2-trifluoromethyl-phenyl)-but-2-enedinitrile

• Molecular Formula: C12H4F3N3
• Molecular Weight: 247.17 g/mol
• IUPAC Name: 2-[2-(trifluoromethyl)phenyl]ethene-1,1,2-tricarbonitrile
• InChI: InChI=1S/C12H4F3N3/c13-12(14,15)11-4-2-1-3-9(11)10(7-18)8(5-16)6-17/h1-4H
• InChI Key: UKABNLRSZQOYDF-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C(=C(C#N)C#N)C#N)C(F)(F)F

Description

2-Cyano-3-(2-trifluoromethyl-phenyl)-but-2-enedinitrile, also known as TFD, is a synthetic compound that is commonly used in scientific research. TFD is a potent inhibitor of certain enzymes and has been found to have a number of potential applications in the field of medicine. In

Mechanism of Action

2-Cyano-3-(2-trifluoromethyl-phenyl)-but-2-enedinitrile works by binding to the active site of the enzyme it is inhibiting, preventing it from carrying out its normal function. In the case of PTP1B, 2-Cyano-3-(2-trifluoromethyl-phenyl)-but-2-enedinitrile has been found to increase insulin sensitivity and improve glucose tolerance, making it a potential treatment for diabetes. In the case of DPP-4, 2-Cyano-3-(2-trifluoromethyl-phenyl)-but-2-enedinitrile has been found to increase levels of glucagon-like peptide-1 (GLP-1), which can improve glucose control and reduce appetite, making it a potential treatment for obesity.
Biochemical and Physiological Effects:
In addition to its effects on PTP1B and DPP-4, 2-Cyano-3-(2-trifluoromethyl-phenyl)-but-2-enedinitrile has been found to have other biochemical and physiological effects. It has been shown to inhibit the growth of certain cancer cells, including breast cancer cells, by inducing apoptosis. 2-Cyano-3-(2-trifluoromethyl-phenyl)-but-2-enedinitrile has also been found to have anti-inflammatory effects, which could make it a potential treatment for inflammatory conditions such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One advantage of 2-Cyano-3-(2-trifluoromethyl-phenyl)-but-2-enedinitrile is that it is a potent inhibitor of certain enzymes, making it useful for studying their function. However, one limitation is that it can be toxic to cells at high concentrations, which can make it difficult to use in experiments. Additionally, 2-Cyano-3-(2-trifluoromethyl-phenyl)-but-2-enedinitrile is a synthetic compound, which can make it more expensive and difficult to obtain than natural compounds.

Future Directions

There are a number of potential future directions for research involving 2-Cyano-3-(2-trifluoromethyl-phenyl)-but-2-enedinitrile. One area of interest is in developing 2-Cyano-3-(2-trifluoromethyl-phenyl)-but-2-enedinitrile as a treatment for diabetes and obesity. Another area of interest is in studying its potential as a treatment for cancer. Additionally, there is interest in developing new synthetic compounds based on 2-Cyano-3-(2-trifluoromethyl-phenyl)-but-2-enedinitrile that could have even more potent effects on enzymes and other biological targets.

Synthesis Methods

2-Cyano-3-(2-trifluoromethyl-phenyl)-but-2-enedinitrile is synthesized through a multi-step process involving the reaction of various chemicals. The first step involves the reaction of 2-chloro-3-(2-trifluoromethyl-phenyl)-propionitrile with sodium methoxide to produce 2-methoxy-3-(2-trifluoromethyl-phenyl)-propionitrile. This is then reacted with acetic anhydride to produce 2-acetoxy-3-(2-trifluoromethyl-phenyl)-propionitrile. Finally, the compound is reacted with sodium ethoxide to produce 2-Cyano-3-(2-trifluoromethyl-phenyl)-but-2-enedinitrile.

Scientific Research Applications

2-Cyano-3-(2-trifluoromethyl-phenyl)-but-2-enedinitrile has been found to have a number of potential applications in the field of medicine. It has been shown to be a potent inhibitor of certain enzymes, including protein tyrosine phosphatase 1B (PTP1B) and dipeptidyl peptidase-4 (DPP-4). Inhibiting these enzymes has been found to have potential therapeutic effects for a number of conditions, including diabetes, obesity, and cancer.